2-Amino-4-hydroxypyridine
Overview
Description
2-Amino-4-hydroxypyridine is a chemical compound with the molecular formula C5H6N2O. It is used as an important intermediate for raw material in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields . It is slightly soluble in water .
Molecular Structure Analysis
The molecular structure of this compound has been analyzed in several studies . The molecule contains a pyridine nitrogen and an –NH2 group . Further details about its molecular structure are not available in the sources.Chemical Reactions Analysis
This compound is known to undergo Schiff base condensation reaction with appropriate substrates under optimum conditions, resulting in Schiff base as a product . More details about its chemical reactions are not available in the sources.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 110.11 . It is slightly soluble in water .Scientific Research Applications
1. Complexation with Metal Ions
2-Amino-3-hydroxypyridine, a variant of 2-Amino-4-hydroxypyridine, has shown potential in complexation with metal ions. It has been used in the synthesis of mixed-ligand metal complexes involving iron, cobalt, and nickel, with applications in determining metal ions through spectrophotometry, polarography, and titrimetry (Prakash & Sindhu, 1998).
2. Spectrophotometric Determination
The derivative 2-Amino-3-hydroxypyridine is utilized in spectrophotometry for the determination of osmium, forming colored complexes based on solution pH. This selective and sensitive method enables osmium detection in various solutions (Mehta, Garg, & Singh, 1976).
3. Tautomerism in Pyridine Derivatives
This compound and related derivatives have been studied for their tautomerism, influenced by intermolecular hydrogen bonds. Understanding these tautomeric forms is crucial for applications in organic chemistry and biochemistry (Alkorta & Elguero, 2002).
4. Detection of Adducts in Proteins
2-Aminopyridine, closely related to this compound, has been employed in detecting 4-hydroxy-2-nonenal adducts in proteins. This approach is significant in understanding the modifications in proteins during aging and disease (Wakita et al., 2011).
5. Biodegradation Studies
In environmental sciences, derivatives of this compound, like 4-aminopyridine, have been studied for their biodegradation. Understanding the microbial degradation pathways of these compounds is vital for assessing their environmental impact (Takenaka et al., 2013).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that pyridine derivatives, to which 2-amino-4-hydroxypyridine belongs, play a significant role in various biological systems .
Mode of Action
It’s known that pyridine derivatives can interact with various biological targets, leading to different biochemical reactions .
Biochemical Pathways
It’s known that pyridine derivatives can influence a variety of biochemical pathways .
Pharmacokinetics
The compound is known to be a solid, slightly soluble in water , which may impact its bioavailability.
Result of Action
It’s known that pyridine derivatives can have various effects at the molecular and cellular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . For instance, it’s known to be light-sensitive , which means its stability and efficacy could be affected by exposure to light.
Biochemical Analysis
Biochemical Properties
It is known that the compound can interact with various enzymes, proteins, and other biomolecules in biochemical reactions . The nature of these interactions is largely dependent on the specific biochemical context and the other molecules involved.
Cellular Effects
Given its role as an intermediate in organic synthesis, it is plausible that it could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potential inhibition or activation of enzymes, and possible changes in gene expression .
Properties
IUPAC Name |
2-amino-1H-pyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O/c6-5-3-4(8)1-2-7-5/h1-3H,(H3,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQNIMNQVKVPZES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=CC1=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00356256 | |
Record name | 2-amino-4-hydroxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00356256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33623-18-6, 33631-05-9 | |
Record name | 2-Amino-4(1H)-pyridinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33623-18-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-amino-4-hydroxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00356256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-4-hydroxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the structure of 2-amino-4-hydroxypyridine influence its reactivity with strong bases?
A1: [] The presence of both a hydroxyl group and an amino group in the 2- and 4- positions respectively significantly impacts the reactivity of this compound with strong bases like potassium amide. Research demonstrates that these reactions can lead to a variety of outcomes, including:
Q2: Can this compound and its derivatives act as corrosion inhibitors?
A2: [] Yes, research indicates that this compound and its azo derivatives show promise as corrosion inhibitors for carbon steel in acidic environments. These compounds, particularly those with electron-donating substituents, exhibit good inhibition efficiency, with some reaching up to 81% inhibition at a concentration of 1x10-3 M in 1M HCl solutions. The inhibition mechanism is likely related to the adsorption of these compounds onto the metal surface, forming a protective layer that hinders the corrosion process.
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